3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate
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Description
3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate is an organoboron compound that has garnered interest due to its unique chemical properties and potential applications in various fields. This compound is characterized by the presence of a boronate ester group, which imparts distinct reactivity and stability. The incorporation of a fluorophenyl group further enhances its chemical versatility, making it a valuable intermediate in organic synthesis and other applications.
Properties
Molecular Formula |
C9H12BFO3 |
|---|---|
Molecular Weight |
198.00 g/mol |
IUPAC Name |
(3-fluorophenyl)-(3-hydroxypropoxy)borinic acid |
InChI |
InChI=1S/C9H12BFO3/c11-9-4-1-3-8(7-9)10(13)14-6-2-5-12/h1,3-4,7,12-13H,2,5-6H2 |
InChI Key |
QMZGMAXQQRMHNM-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC(=CC=C1)F)(O)OCCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate typically involves the reaction of 3-fluorophenylboronic acid with 3-hydroxypropyl alcohol under suitable conditions. The reaction is often catalyzed by a base such as potassium carbonate or sodium hydroxide, and the product is isolated through standard purification techniques such as recrystallization or chromatography.
Industrial Production Methods
Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and higher yields. The use of automated systems and advanced purification techniques ensures the consistent quality and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate undergoes various chemical reactions, including:
Oxidation: The boronate group can be oxidized to form boronic acids or borate esters.
Reduction: The compound can be reduced to form corresponding boranes.
Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and sodium perborate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Electrophilic aromatic substitution reactions often involve reagents like halogens or nitrating agents under acidic conditions.
Major Products Formed
Oxidation: Boronic acids or borate esters.
Reduction: Boranes.
Substitution: Various substituted fluorophenyl derivatives.
Scientific Research Applications
3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate has several scientific research applications:
Chemistry: Used as a reagent in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds.
Biology: Investigated for its potential as a probe for detecting biological oxidants.
Medicine: Explored for its role in drug delivery systems and as a potential therapeutic agent.
Industry: Utilized in the synthesis of advanced materials and polymers with unique properties.
Mechanism of Action
The mechanism of action of 3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate involves its ability to form reversible covalent bonds with diols and other nucleophiles. This property is particularly useful in biological systems, where the compound can interact with specific molecular targets, such as enzymes or receptors, to modulate their activity. The boronate group can also participate in redox reactions, making it a valuable tool for studying oxidative stress and related processes.
Comparison with Similar Compounds
Similar Compounds
- Phenylboronic acid
- 3-Fluorophenylboronic acid
- 3-Hydroxypropylboronic acid
Uniqueness
3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate is unique due to the combination of the boronate ester group and the fluorophenyl moiety. This combination imparts distinct reactivity and stability, making it a versatile compound for various applications. Compared to similar compounds, it offers enhanced chemical versatility and potential for use in more specialized applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
